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Compound of Interest

Compound Name: Cortistatin-8

Cat. No.: B1139118 Get Quote

Essential Safety and Handling Guide for
Cortistatin-8
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides immediate safety and logistical information for researchers, scientists,

and drug development professionals handling Cortistatin-8. The following guidelines are

based on best practices for handling synthetic peptides and should be strictly followed to

ensure laboratory safety and maintain the integrity of the compound.

Physicochemical and Storage Data
Proper storage is critical to maintain the stability and bioactivity of Cortistatin-8. Below is a

summary of its key properties and recommended storage conditions.
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Property Data

Molecular Weight 1009.25 g/mol

Appearance Lyophilized powder

Solubility
Soluble to 2 mg/ml in 20% acetonitrile. Soluble

in DMSO (≥ 100.9 mg/mL).

Storage (Lyophilized)

For long-term storage, desiccate at -20°C.

Stable for weeks at room temperature, but cold

storage is recommended.[1][2]

Storage (In Solution)

Store at -20°C for up to 1 month or -80°C for up

to 6 months.[3] Avoid repeated freeze-thaw

cycles by preparing single-use aliquots.[3]

Shipping Condition
Shipped at ambient temperature. Evaluation

samples may be shipped with blue ice.[3]

Personal Protective Equipment (PPE)
Due to the bioactive nature of Cortistatin-8 and the potential for irritation, appropriate personal

protective equipment must be worn at all times.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles/Glasses
Required to protect against

dust particles and splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat
A standard lab coat is required

to protect skin and clothing.

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling the lyophilized

powder to avoid inhalation.

General Attire
Long Pants and Closed-Toe

Shoes

Minimum requirement for

working in a laboratory setting.

Handling and Experimental Protocols
Adherence to proper handling procedures is essential to prevent contamination and

degradation of Cortistatin-8.

Reconstitution Protocol
Equilibration: Before opening, allow the vial of lyophilized Cortistatin-8 to equilibrate to room

temperature in a desiccator. This prevents moisture absorption.

Solvent Selection: Based on experimental requirements, select an appropriate solvent. For

aqueous solutions, 20% acetonitrile can be used. For stock solutions, DMSO is a suitable

solvent.

Dissolution:

Add the desired volume of solvent to the vial.

Gently vortex or sonicate the vial to ensure the peptide is fully dissolved. To enhance

solubility, the tube may be warmed to 37°C and sonicated.
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the reconstituted Cortistatin-8 into

single-use vials for storage.

General Handling Workflow
The following diagram illustrates the standard workflow for handling Cortistatin-8 from receipt

to disposal.
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Cortistatin-8 Handling Workflow
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Caption: Workflow for handling Cortistatin-8.
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Spill and Exposure Procedures
In the event of a spill or exposure, follow these immediate steps:

Skin Contact: Causes skin irritation. Immediately wash the affected area with soap and water

for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical

attention.

Eye Contact: Causes serious eye irritation. Immediately flush eyes with copious amounts of

water for at least 15 minutes, removing contact lenses if present. Seek immediate medical

attention.

Inhalation: May cause respiratory tract irritation. Move the individual to fresh air. If breathing

is difficult, provide oxygen. Seek medical attention.

Ingestion: May be harmful if swallowed. Do not induce vomiting. Rinse mouth with water and

seek medical attention.

Spill: Evacuate the area. Wear appropriate PPE. Cover the spill with an absorbent material

and collect it into a sealed container for disposal.

Disposal Plan
All waste containing Cortistatin-8 must be treated as hazardous chemical waste and disposed

of according to institutional and local regulations.

Waste Segregation and Disposal Workflow
The following diagram outlines the process for segregating and disposing of Cortistatin-8
waste.
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Cortistatin-8 Waste Disposal Plan
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Caption: Waste disposal workflow for Cortistatin-8.

Disposal Procedures
Unused Cortistatin-8: Unused or expired lyophilized powder and solutions should be

disposed of as hazardous chemical waste.

Contaminated Materials: All disposable materials that have come into contact with

Cortistatin-8, such as pipette tips, gloves, and vials, should be collected in a designated

hazardous waste container.
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Final Disposal: All Cortistatin-8 waste should ultimately be incinerated by a licensed waste

disposal service. Do not dispose of Cortistatin-8 down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

